(R)-(2-Methyl-6-nitro-2,3-dihydro-imidazo[2,1-b]oxazol-2-yl)-methanol

• IUPAC Name: [(2R)-2-methyl-6-nitro-3H-imidazo[2,1-b][1,3]oxazol-2-yl]methanol
• InChI: InChI=1S/C7H9N3O4/c1-7(4-11)3-9-2-5(10(12)13)8-6(9)14-7/h2,11H,3-4H2,1H3/t7-/m1/s1
• InChI Key: UYEAVRLFLZMBSY-SSDOTTSWSA-N
• Canonical SMILES: CC1(CN2C=C(N=C2O1)[N+](=O)[O-])CO
• Isomeric SMILES: C[C@@]1(CN2C=C(N=C2O1)[N+](=O)[O-])CO
• Molecular Formula: C7H9N3O4
• DSSTOX Substance ID: DTXSID30650158
• Molecular Weight: 199.16 g/mol
• CAS RN: 681491-16-7

Description

(R)-(2-Methyl-6-nitro-2,3-dihydro-imidazo[2,1-b]oxazol-2-yl)-methanol, also known as MNBDH, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

Catalytic Applications and Synthesis

Selective N-Methylation of Amines

Methanol serves as both a C1 synthon and an H2 source for selective N-methylation of amines using RuCl3.xH2O as a catalyst. This process is beneficial for synthesizing pharmaceutical agents through late-stage functionalization, showcasing methanol's utility in chemical synthesis (Sarki et al., 2021).

Synthesis of Imidazole Derivatives

Imidazole derivatives are synthesized from carbonyl compounds, demonstrating the versatility of methanol in organic synthesis. These derivatives can be transformed into carbonyl compounds, highlighting the synthetic value of methanol in creating complex organic molecules (Ohta et al., 1987).

C-N Bond Formation via Hydrogen-Borrowing

Ruthenium(II) complexes with N-heterocyclic carbene ligands facilitate efficient C-N bond formation using methanol under solvent-free conditions. This method supports the synthesis of various substituted quinolines and showcases the adaptability of methanol in C-N bond formation (Donthireddy et al., 2020).

Molecular Catalysis and Complexation

Efficient Methanol Carbonylation

A Rh-based molecular catalyst heterogenized on a charged covalent triazine framework demonstrated high activity and stability in the direct carbonylation of methanol into methyl acetate and acetic acid. This research underscores the potential of methanol in industrial applications involving carbonylation reactions (Park et al., 2018).

Antimicrobial Activity of Methanol Extracts

Methanol extracts from Rhus glabra, involving methanol as a solvent, showed significant antimicrobial activity against various microorganisms. This highlights methanol's role in the extraction and evaluation of natural compounds with potential therapeutic applications (Saxena et al., 1994).

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (25.4 mL, 0.342 mol) was added dropwise to a stirred mixture of 2-({[4-(benzyloxy)benzyl]oxy}methyl)-2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole (26) (see Example 2Z) (2.53 g, 6.40 mmol) and anisole (7.0 mL, 64 mmol) in CH2Cl2 (100 mL) (water bath cooling). After stirring at room temperature for 4 h, the solvents were removed by blowing under a stream of N2. The oily residue was treated with excess solid NaHCO3, then diluted with 15% MeOH/CH2Cl2 (100 mL), and the mixture was stirred at room temperature for 30 min and then filtered. The filtrate was evaporated to dryness and the residue was chromatographed on silica gel. Elution with 0-1% MeOH/CH2Cl2 firstly gave foreruns, and then further elution with 1-2% MeOH/CH2Cl2 gave (2-methyl-6-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazol-2-yl)methanol (101) (reported by Tsubouchi et al., WO 2004033463A1 via 3 steps, starting from 2-chloro-4(5)-nitroimidazole (81) and 2-[methoxymethoxy)methyl]-2-methyloxirane) (1.215 g, 95%) as a cream solid: mp (MeOH/CH2Cl2/hexane) 174-176° C.; 1H NMR [(CD3)2SO] δ 8.09 (s, 1H), 5.41 (t, J=5.7 Hz, 1H), 4.24 (d, J=10.6 Hz, 1H), 4.03 (d, J=10.7 Hz, 1H), 3.64 (dd, J=12.2, 5.6 Hz, 1H), 3.54 (dd, J=12.2, 5.9 Hz, 1H), 1.51 (s, 3H). Anal. (C7H9N3O4) C, H, N.